molecular formula C16H14ClN5OS B285537 N-(3-chlorophenyl)-3-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]propanamide

N-(3-chlorophenyl)-3-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]propanamide

Cat. No. B285537
M. Wt: 359.8 g/mol
InChI Key: VFGDKSBVBOMENR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-chlorophenyl)-3-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]propanamide, commonly known as CP-47,497, is a synthetic cannabinoid that has been used extensively in scientific research. It was first synthesized in the 1990s and has since been used to study the endocannabinoid system, which is involved in a variety of physiological processes.

Mechanism of Action

CP-47,497 binds to the CB1 receptor, which is a G protein-coupled receptor. This binding activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. These neurotransmitters are involved in the regulation of pain, appetite, and mood.
Biochemical and physiological effects:
CP-47,497 has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce pain and inflammation, increase appetite, and improve mood. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using CP-47,497 in lab experiments is that it is a potent and selective CB1 receptor agonist. This allows for precise control over the activation of the endocannabinoid system. However, one limitation of using CP-47,497 is that it is a synthetic compound and may not accurately reflect the effects of natural cannabinoids.

Future Directions

1. Further study of the effects of CP-47,497 on the endocannabinoid system and its potential therapeutic applications.
2. Development of new synthetic cannabinoids that are more selective and have fewer side effects.
3. Study of the effects of CP-47,497 on different physiological systems and in different disease models.
4. Investigation of the potential interactions between CP-47,497 and other drugs or compounds.
5. Study of the long-term effects of CP-47,497 on the endocannabinoid system and its potential for addiction or dependence.

Synthesis Methods

CP-47,497 is synthesized through a multi-step process that involves the reaction of 3-chlorobenzonitrile with 1-phenyltetrazole in the presence of a base. The resulting intermediate is then reacted with 3-mercaptopropanoic acid to yield the final product.

Scientific Research Applications

CP-47,497 has been used extensively in scientific research to study the endocannabinoid system. It has been shown to bind to the CB1 receptor, which is involved in the regulation of pain, appetite, and mood. CP-47,497 has also been used to study the effects of cannabinoids on the immune system and the central nervous system.

properties

Molecular Formula

C16H14ClN5OS

Molecular Weight

359.8 g/mol

IUPAC Name

N-(3-chlorophenyl)-3-(1-phenyltetrazol-5-yl)sulfanylpropanamide

InChI

InChI=1S/C16H14ClN5OS/c17-12-5-4-6-13(11-12)18-15(23)9-10-24-16-19-20-21-22(16)14-7-2-1-3-8-14/h1-8,11H,9-10H2,(H,18,23)

InChI Key

VFGDKSBVBOMENR-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)N2C(=NN=N2)SCCC(=O)NC3=CC(=CC=C3)Cl

Canonical SMILES

C1=CC=C(C=C1)N2C(=NN=N2)SCCC(=O)NC3=CC(=CC=C3)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.